![molecular formula C14H12N6O2 B2594386 2-(1H-1,2,4-triazole-5-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one CAS No. 2034412-94-5](/img/structure/B2594386.png)
2-(1H-1,2,4-triazole-5-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one
Overview
Description
1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases .
Synthesis Analysis
1,2,4-Triazoles can be synthesized using various strategies. One of the common methods involves the use of 3-amino-1,2,4-triazole .Molecular Structure Analysis
The 1,2,4-triazole ring in compounds shows two singlet peaks in the 1H-NMR spectrum .Chemical Reactions Analysis
1,2,4-Triazoles can participate in various chemical reactions due to their ability to accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures .Physical And Chemical Properties Analysis
The IR absorption spectra of 1,2,4-triazole compounds are characterized by the presence of signals for C=O groups .Scientific Research Applications
- The compound’s structure suggests potential as an energetic material due to its nitrogen-rich nature. Researchers have investigated its derivatives, such as 5-amino-1H-1,2,4-triazole-3-carbohydrazide . These salts exhibit extensive hydrogen bonding interactions, contributing to high density, insensitivity, and thermal stability .
- For instance, 2,2′-(1-phenyl-1H-1,2,4-triazole-3,5-diyl)diphenol (ExPh) undergoes excited-state proton transfer. Understanding its photophysical behavior aids in designing efficient organic electronic devices .
Energetic Materials and Propellants
Organic Electronics and Photovoltaics
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
5-(1H-1,2,4-triazole-5-carbonyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N6O2/c21-13-9-7-19(14(22)12-15-8-16-18-12)6-4-10(9)17-11-3-1-2-5-20(11)13/h1-3,5,8H,4,6-7H2,(H,15,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USTWUXPFQWXYSB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1N=C3C=CC=CN3C2=O)C(=O)C4=NC=NN4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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